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Compound of Interest

Compound Name:
3-Chloro-2-methyl-5-

(trifluoromethyl)pyridine

Cat. No.: B060718 Get Quote

Notice: Information regarding the specific chemical compound "3-Chloro-2-methyl-5-
(trifluoromethyl)pyridine" is not readily available in public chemical databases and scientific

literature. Searches for its structure, IUPAC name, physicochemical properties, synthesis

protocols, and biological activity have yielded no direct results. The information presented in

this guide is based on closely related analogues, primarily 3-Chloro-2-fluoro-5-

(trifluoromethyl)pyridine, and is intended to provide a predictive overview. All data and

methodologies should be considered theoretical in the context of the requested compound until

experimentally verified.

Predicted Structure and IUPAC Name
Based on IUPAC nomenclature rules, the predicted structure and name for the requested

compound are as follows:

Predicted IUPAC Name: 3-Chloro-2-methyl-5-(trifluoromethyl)pyridine

Predicted Chemical Structure:

Caption: Predicted molecular structure of 3-Chloro-2-methyl-5-(trifluoromethyl)pyridine.

Predicted Physicochemical Properties
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Quantitative data for 3-Chloro-2-methyl-5-(trifluoromethyl)pyridine is unavailable. The

following table summarizes the known properties of a structurally similar compound, 3-Chloro-

2-fluoro-5-(trifluoromethyl)pyridine, which can serve as a preliminary reference.[1]

Property
Value (for 3-Chloro-2-
fluoro-5-
(trifluoromethyl)pyridine)

Reference

Molecular Formula C₆H₂ClF₄N [1]

Molecular Weight 199.53 g/mol [1]

Appearance
Colorless to Almost colorless

clear liquid

Boiling Point 50-55 °C at 11 mmHg

Melting Point 16-20 °C

Density 1.524 g/mL at 25 °C

Refractive Index n20/D 1.433

Potential Synthesis Routes
Detailed experimental protocols for the synthesis of 3-Chloro-2-methyl-5-
(trifluoromethyl)pyridine have not been found. However, a plausible synthetic pathway can

be extrapolated from methods used for analogous compounds. A common precursor for similar

substituted pyridines is 2,3-dichloro-5-(trifluoromethyl)pyridine.[1]

A potential, though unverified, synthetic workflow could involve the selective methylation of a

precursor.

Precursor
(e.g., 2,3-dichloro-5-(trifluoromethyl)pyridine)

Selective Methylation
(e.g., with organometallic reagent)

Reaction 3-Chloro-2-methyl-5-(trifluoromethyl)pyridineFormation Purification
(e.g., Chromatography, Distillation)

Isolation

Click to download full resolution via product page

Caption: Hypothetical synthesis workflow for 3-Chloro-2-methyl-5-(trifluoromethyl)pyridine.
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Potential Biological Activity and Signaling Pathways
The biological activity of 3-Chloro-2-methyl-5-(trifluoromethyl)pyridine is currently

uncharacterized. However, trifluoromethylpyridine derivatives are known to be of interest in

medicinal chemistry and drug development due to their potential biological activities.[1] For

instance, some trifluoromethylpyridine piperazine derivatives have shown potential as plant

activators with antiviral activities.

Given the lack of specific data, any discussion of signaling pathways would be highly

speculative. Research on analogous compounds suggests that such molecules can interact

with various biological targets, but this cannot be directly applied to the requested compound

without experimental evidence.

Experimental Protocols
No published experimental protocols for the synthesis, purification, or analysis of 3-Chloro-2-
methyl-5-(trifluoromethyl)pyridine were identified. For researchers interested in this

compound, the development of a novel synthetic route would be necessary. This would

typically involve:

Retrosynthetic Analysis: To identify potential starting materials and key reactions.

Reaction Optimization: Screening of catalysts, solvents, temperatures, and reaction times.

Purification and Characterization: Development of methods for isolating the pure compound

and confirming its structure using techniques such as NMR, Mass Spectrometry, and IR

spectroscopy.

A generalized workflow for developing a synthetic protocol is illustrated below.
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Retrosynthetic Analysis

Synthetic Route Design

Reaction Optimization

Scale-up

Purification Protocol

Structural Characterization
(NMR, MS, IR)
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Caption: General workflow for novel chemical synthesis protocol development.
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Conclusion
This technical guide highlights the current lack of available scientific information for 3-Chloro-2-
methyl-5-(trifluoromethyl)pyridine. While predictions based on similar compounds can offer

some initial insights, all properties and potential applications of this specific molecule must be

determined through experimental investigation. Researchers and drug development

professionals are encouraged to pursue the synthesis and characterization of this novel

compound to explore its potential utility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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